![molecular formula C17H26BNO3 B581365 N-Isopropyl-2-(3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)acetamide CAS No. 1256359-88-2](/img/structure/B581365.png)
N-Isopropyl-2-(3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)acetamide
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Overview
Description
The compound is a derivative of Isopropenylboronic acid pinacol ester and 2-Isopropoxy-4,4,5,5-tetramethyl-1,3,2-dioxaborolane . These compounds are often used in the synthesis of various organic compounds .
Synthesis Analysis
While specific synthesis methods for “N-Isopropyl-2-(3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)acetamide” were not found, similar compounds like 2-Isopropoxy-4,4,5,5-tetramethyl-1,3,2-dioxaborolane can be synthesized from Isopropyl acetate and Pinacolborane .
Physical And Chemical Properties Analysis
The physical and chemical properties of a similar compound, 2-Isopropoxy-4,4,5,5-tetramethyl-1,3,2-dioxaborolane, include a boiling point of 73 °C15 mm Hg (lit.), a density of 0.912 g/mL at 25 °C (lit.), and a refractive index n 20/D 1.409 (lit.) .
Scientific Research Applications
Chemical Analysis and Synthesis
N-Isopropyl-2-(3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)acetamide is involved in chemical synthesis and analytical methods. For example, thiophene analogs, structurally related to the compound, have been synthesized and evaluated for potential carcinogenicity through assays like the Ames test, indicating its utility in the synthesis and evaluation of biologically active molecules (Ashby et al., 1978). Additionally, the compound 2-cyano-N-(2-hydroxyethyl) acetamide is used as an intermediate in synthesizing various heterocyclic systems, highlighting the importance of such compounds in the development of new therapeutic agents (Gouda et al., 2015).
Pharmacological Applications
The compound is structurally related to various pharmacologically active compounds. For instance, Zaleplon, an agent used for the treatment of insomnia, has a similar structural framework. Preclinical studies have shown that Zaleplon is recognized by animals as a benzodiazepine agent, indicating its potential in the development of sleep-related treatments (Heydorn, 2000). Also, compounds like α-Substituted Lactams and Acetamides have shown promising anticonvulsant activity and a favorable safety profile, underscoring the potential of this compound and its derivatives in developing new treatments for epilepsy (Krivoshein, 2020).
Molecular Mechanisms and Pathophysiology
Understanding the molecular mechanisms and pathophysiological effects of related compounds provides insights into potential therapeutic applications. For instance, the review on the pharmacological properties and molecular mechanisms of Thymol, chemically known as 2-isopropyl-5-methylphenol, reveals its multiple therapeutic actions against various diseases at both biochemical and molecular levels (Nagoor Meeran et al., 2017). Similarly, a detailed review of the biochemical, hematological, and histological modulations in acetaminophen-induced hepatotoxicity, along with the potential of Urtica dioica in liver regeneration, provides a comprehensive understanding of drug-induced liver injury and potential therapeutic interventions (Juma et al., 2015).
Mechanism of Action
Target of Action
Boronic acids and their derivatives are known to interact with various biological targets, including enzymes and receptors, by forming reversible covalent bonds .
Mode of Action
The compound’s mode of action is likely based on its boronic acid moiety. Boronic acids are known to form reversible covalent bonds with biological targets, which can lead to changes in the target’s function .
Biochemical Pathways
Boronic acids and their derivatives are known to be involved in various biochemical pathways due to their ability to interact with different biological targets .
Result of Action
The effects would likely depend on the specific biological targets that the compound interacts with and the nature of these interactions .
Action Environment
Environmental factors can significantly influence a compound’s action, efficacy, and stability. Factors such as pH, temperature, and the presence of other molecules can affect the compound’s ability to interact with its targets and its overall stability .
Properties
IUPAC Name |
N-propan-2-yl-2-[3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]acetamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H26BNO3/c1-12(2)19-15(20)11-13-8-7-9-14(10-13)18-21-16(3,4)17(5,6)22-18/h7-10,12H,11H2,1-6H3,(H,19,20) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FIUUPCPMJWVMMT-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
B1(OC(C(O1)(C)C)(C)C)C2=CC(=CC=C2)CC(=O)NC(C)C |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H26BNO3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10682290 |
Source
|
Record name | N-(Propan-2-yl)-2-[3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]acetamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10682290 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
303.2 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
1256359-88-2 |
Source
|
Record name | N-(Propan-2-yl)-2-[3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]acetamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10682290 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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